(4Z)-4-(azepan-2-ylidene)-2-phenyl-1,3-oxazol-5(4H)-one

• IUPAC Name: 2-phenyl-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1,3-oxazol-5-ol
• InChI: InChI=1S/C15H16N2O2/c18-15-13(12-9-5-2-6-10-16-12)17-14(19-15)11-7-3-1-4-8-11/h1,3-4,7-8,18H,2,5-6,9-10H2
• InChI Key: YFBHBDHMCIUTLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NCC1)C2=C(OC(=N2)C3=CC=CC=C3)O
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• CAS No.: 40051-97-6

Description

(4Z)-4-(azepan-2-ylidene)-2-phenyl-1,3-oxazol-5(4H)-one is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.305. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Ylide Synthesis and Cyclization Reactions : The ylide derived from 1,3-oxazol-5(4H)-ones, similar to (4Z)-4-(azepan-2-ylidene)-2-phenyl-1,3-oxazol-5(4H)-one, can be used in cyclization reactions to synthesize phosphonium salts and heterocyclic compounds (Brovarets et al., 2004).

Spectroscopic Analysis

• Spectral Properties in Research : The spectral properties, especially in IR and NMR spectroscopy, of (4Z)-4-benzylidene-2-phenyl-1,3-oxazol-5(4H)-ones have been studied. These properties are affected by substituents at the benzylidene and phenyl rings, which can be crucial for understanding the electronic structure and reactivity (Palcut, 2009).

Synthetic Applications

• Synthesis of Heterocyclic Compounds : this compound and related compounds are useful in the synthesis of diverse heterocyclic structures, such as 1,4-oxazepines and 1,3-oxazines, under mild conditions. These compounds can be instrumental in the development of new synthetic pathways for biologically active heterocycles (François-Endelmond et al., 2010).

Pharmacological Research

• Antimicrobial and Analgesic Properties : Derivatives of 1,3-oxazol-5(4H)-one have been synthesized and evaluated for antimicrobial activity, which highlights their potential in medicinal chemistry. Analgesic properties have also been investigated in related compounds (Patel et al., 2013); (Demchenko et al., 2018).

Nonlinear Optical Properties

• Optical and Photophysical Applications : Studies on derivatives of 1,3-oxazol-5(4H)-ones, similar to this compound, have explored their nonlinear optical properties, which is significant for applications in photonics and electronics (Murthy et al., 2010).